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Compound of Interest

Compound Name: Endothion

Cat. No.: B1671283

For immediate release:

This document provides essential safety and logistical information for the proper disposal of
Endothion, an organophosphate insecticide. The following procedural guidance is intended for
researchers, scientists, and drug development professionals to ensure safe handling and
disposal, thereby minimizing environmental and health risks. Endothion is a toxic compound
and must be managed as hazardous waste.

Immediate Safety and Handling Precautions

Endothion is toxic if swallowed, inhaled, or absorbed through the skin.[1][2] It is a
cholinesterase inhibitor, meaning it can adversely affect the nervous system.[3] When heated to
decomposition, it emits highly toxic fumes of phosphorus and sulfur oxides.[4] Therefore,
stringent safety measures are imperative during handling and disposal.

Personal Protective Equipment (PPE):

Always wear the following PPE when handling Endothion:

e Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene).
o Eye Protection: Chemical safety goggles or a face shield.

o Respiratory Protection: Use in a well-ventilated area, preferably within a fume hood. If the
potential for aerosolization exists, a respirator is necessary.
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» Protective Clothing: A lab coat or chemical-resistant apron should be worn.

In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and water. Remove
contaminated clothing.

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes.

Ingestion: Seek immediate medical attention. Do not induce vomiting.

Inhalation: Move to fresh air immediately. Seek medical attention.

Quantitative Data Summary

The following tables provide a summary of the key physical, chemical, and toxicological
properties of Endothion.

Table 1: Physical and Chemical Properties of Endothion

Property Value Reference
Chemical Formula CoH1306PS

Molar Mass 280.23 g/mol

Appearance White crystalline solid

Melting Point 90-91 °C

Solubility in Water Very soluble

Density 1.35 g/cm3

Table 2: Toxicological Data for Endothion
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Parameter Value Reference

Hazard Class 6.1(a) (Toxic)

R24/25 (Toxic in contact with

skin and if swallowed)

Risk Statements

S36/37 (Wear suitable

protective clothing and gloves),
Safety Statements S45 (In case of accident or if

you feel unwell, seek medical

advice immediately)

Experimental Protocol: Alkaline Hydrolysis for
Endothion Disposal

Organophosphate pesticides like Endothion can be effectively neutralized through alkaline
hydrolysis. This process breaks down the toxic organophosphate esters into less toxic, water-
soluble salts.

Materials:

» Endothion waste

¢ Sodium hydroxide (NaOH) or potassium hydroxide (KOH), 5-10% aqueous solution
o Suitable reaction vessel (e.g., a large beaker or flask)

 Stir plate and magnetic stir bar

e pH meter or pH paper

o Personal Protective Equipment (as listed above)

Procedure:

o Preparation: Conduct the entire procedure in a certified chemical fume hood. Place the
Endothion waste into the reaction vessel. If the waste is solid, dissolve it in a minimal
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amount of a suitable solvent (e.g., ethanol or isopropanol) before proceeding.

Neutralization: While continuously stirring the waste solution, slowly add the sodium
hydroxide or potassium hydroxide solution. The reaction is exothermic, so add the base in
small increments to control the temperature.

pH Adjustment: Monitor the pH of the mixture. Continue adding the alkaline solution until the
pH is maintained at a level of 10 or higher for at least 24 hours to ensure complete
hydrolysis.

Reaction Time: Allow the mixture to stir at room temperature for a minimum of 24 hours. This
duration ensures that the hydrolysis reaction goes to completion.

Verification (Optional but Recommended): If analytical capabilities are available, a sample of
the treated solution can be analyzed by a suitable method (e.g., Gas Chromatography-Mass
Spectrometry) to confirm the absence of Endothion.

Final Disposal: Once the hydrolysis is complete and the Endothion is neutralized, the
resulting solution can be disposed of in accordance with local and institutional hazardous
waste regulations. This may involve neutralization of the excess alkali and disposal as
aqueous waste.

Disposal of Empty Containers
Empty containers that held Endothion must be decontaminated before disposal.

Triple Rinsing: Rinse the container three times with a suitable solvent (e.g., water, if the
formulation was water-based, or an organic solvent for non-aqueous formulations).

Rinsate Collection: The rinsate from each rinse must be collected and treated as hazardous
waste. It can be added to the Endothion waste for alkaline hydrolysis.

Container Disposal: Once triple-rinsed, the container can be disposed of as non-hazardous
waste, in accordance with local regulations. Puncture the container to prevent reuse.

Spill Management

In the event of a spill, follow these procedures:
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o Evacuate: Evacuate non-essential personnel from the area.
o Ventilate: Ensure the area is well-ventilated.

o Contain: For liquid spills, use an absorbent material like sand, vermiculite, or a commercial
sorbent to contain the spill. For solid spills, carefully sweep up the material, avoiding dust
generation.

o Decontaminate: Decontaminate the spill area using a solution of sodium hydroxide or
another suitable decontamination agent.

o Collect Waste: Collect all contaminated materials (absorbent, cleaning materials, etc.) in a
sealed, labeled container for disposal as hazardous waste.

Logical Workflow for Endothion Disposal
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Caption: Logical workflow for the safe disposal of Endothion waste.
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This guidance is intended to provide a framework for the safe disposal of Endothion. Always
consult your institution's specific safety protocols and hazardous waste management
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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